Cas no 145182-73-6 (Benzoic acid,2-amino-3-(methoxymethoxy)-)
145182-73-6 structure
Product Name:Benzoic acid,2-amino-3-(methoxymethoxy)-
CAS No:145182-73-6
MF:C9H11NO4
MW:197.187942743301
CID:101818
PubChem ID:19092997
Update Time:2025-04-18
Benzoic acid,2-amino-3-(methoxymethoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-amino-3-(methoxymethoxy)-
- 145182-73-6
- SCHEMBL9348401
- 2-Amino-3-(methoxymethoxy)benzoic acid
- Benzoic acid, 2-amino-3-(methoxymethoxy)- (9CI)
-
- Inchi: 1S/C9H11NO4/c1-13-5-14-7-4-2-3-6(8(7)10)9(11)12/h2-4H,5,10H2,1H3,(H,11,12)
- InChI Key: SDOMPOPCWLBURW-UHFFFAOYSA-N
- SMILES: O(COC)C1C=CC=C(C(=O)O)C=1N
Computed Properties
- Exact Mass: 197.06883
- Monoisotopic Mass: 197.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.8A^2
- XLogP3: 1.2
Experimental Properties
- PSA: 81.78
Benzoic acid,2-amino-3-(methoxymethoxy)- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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